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Compound of Interest

Compound Name: GSK2236805

Cat. No.: B607792 Get Quote

Essential Safety and Handling Guide for
GSK2236805
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling GSK2236805. The following protocols

for personal protective equipment (PPE), handling, storage, and disposal are designed to

ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification
While a specific Safety Data Sheet (SDS) for GSK2236805 is not readily available, data for a

closely related compound, GSK805, indicates the following potential hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Given these potential hazards, a comprehensive approach to personal protection is mandatory

when handling GSK2236805.
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Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure to

GSK2236805. This guidance is based on recommendations for handling potent kinase

inhibitors and hazardous drugs.[2][3][4]

PPE Category Item Specifications

Eye/Face Protection
Safety goggles with side-

shields or face shield

Must be worn at all times in the

laboratory to protect from

splashes.[1][5]

Hand Protection Protective gloves

Two pairs of chemotherapy-

rated gloves are

recommended, especially

when handling stock solutions.

[2][3] Change gloves

immediately if contaminated.

Body Protection
Impervious laboratory coat or

gown

Should be resistant to

chemical permeation.

Disposable gowns are

recommended.[2][3]

Respiratory Protection
Suitable respirator (e.g., N95

or higher)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet.[2][4][5]

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.[3]

Step-by-Step Handling Protocol
1. Preparation and Workspace Setup:

Don PPE: Before handling GSK2236805, put on all required PPE as specified in the table

above.
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Designated Area: All handling of GSK2236805, particularly weighing the solid compound and

preparing stock solutions, must be conducted in a certified chemical fume hood, a Class II

Biosafety Cabinet (BSC), or a glove box to minimize inhalation exposure.[2]

Work Surface: Cover the work surface with absorbent, plastic-backed paper to contain any

spills.

2. Weighing the Compound:

Use a dedicated, calibrated analytical balance inside the containment system (fume hood or

BSC).

Handle the container with care to avoid creating dust.

If any material is spilled, decontaminate the area immediately as described in the "Spill and

Decontamination Protocol."

3. Preparing Solutions:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Clearly label all solutions with the compound name, concentration, date of preparation, and

your initials.

Storage and Disposal Plan
Storage:

Store GSK2236805 in a tightly sealed, properly labeled container.

Keep in a cool, well-ventilated place, away from incompatible materials such as strong acids,

bases, and oxidizing agents.[1][5]

Follow any specific storage temperature recommendations provided by the manufacturer.

Disposal:
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Dispose of all waste, including contaminated PPE, absorbent paper, and empty containers,

as hazardous chemical waste.

Consult your institution's environmental health and safety (EHS) office for specific disposal

procedures and to ensure compliance with local, regional, and national regulations.[6]

Do not flush GSK2236805 or its solutions down the drain.[6][7]

Spill and Decontamination Protocol
In Case of a Spill:

Evacuate and Secure: Alert others in the area and restrict access to the spill location.

Assess the Spill: For small spills, trained personnel with appropriate PPE can proceed with

cleanup. For large spills, or if you are unsure, contact your institution's EHS office

immediately.

Containment: Use an absorbent material, such as a spill kit pillow or diatomite, to absorb

liquid spills.[1] For solid spills, gently cover with a damp paper towel to avoid raising dust.

Cleanup: Carefully collect the absorbed material and any contaminated debris into a

designated hazardous waste container.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with a suitable solvent (e.g., alcohol), followed by a soap and water wash.[1]

Waste Disposal: Dispose of all cleanup materials as hazardous waste.

Experimental Workflow for Handling GSK2236805
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Experimental Workflow for Handling GSK2236805
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Caption: Workflow for safe handling of GSK2236805.
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Hierarchy of Controls for Exposure Management

Hierarchy of Controls for Exposure Management
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Caption: Hierarchy of controls for managing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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